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Compound of Interest

Compound Name:
(R)-2-Amino-2-methyl-pentanoic

acid

CAS No.: 110916-84-2

Cat. No.: B555764

Get Quote

Executive Summary: Immediate Action Card
Chemical Identity: (R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline).[1][2] CAS Number: 110916-84-2 (Specific (R)-isomer); 26287-61-6
(Racemate).[1][2] Primary Hazard: Irritant (Skin, Eye, Respiratory).[2][3] Disposal Class:
Hazardous Chemical Waste (Organic Solid). Prohibited: Do NOT dispose of down the drain or
in regular trash.
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Scenario Immediate Action

Solid Waste

Collect in a dedicated HDPE or glass container

labeled "Hazardous Waste - Solid Organic."[1]

[2]

Liquid Waste

Segregate based on solvent (Aqueous vs.

Organic). Adjust pH to neutral if necessary

before storage.

Spill (< 10g)

Wear PPE (Gloves, Goggles, N95).[2] Gently

sweep/scoop to avoid dust.[4] Wipe area with

wet paper towels.

Skin Contact
Wash immediately with soap and water for 15

minutes.[1]

Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in safe disposal. (R)-2-

Amino-2-methylpentanoic acid is a chiral

-methyl amino acid.[1][2] Unlike standard proteinogenic amino acids, the

-methyl group provides resistance to enzymatic degradation, meaning it may persist longer in
biological systems or the environment.[2]

Physicochemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9767689.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.peptide.com/custdocs/MSDS%20MFV102%20Fmoc-MeNva-OH.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9767689.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9767689.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Molecular Formula
ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

Molecular Weight 145.18 g/mol

Physical State Solid (White to off-white powder)

Solubility
Soluble in water; slightly soluble in alcohol.[1][2]

[5][6]

Acidity (pKa)
Zwitterionic nature; acts as a weak acid and

weak base.

Hazard Classification (GHS)
While often considered "low hazard" compared to toxic heavy metals, it is classified as an

Irritant under GHS standards.[2]

H315: Causes skin irritation.[2][3][6]

H319: Causes serious eye irritation.[2][3][6][7]

H335: May cause respiratory irritation.[2][3][4][6][7]

Why this matters for disposal: Even "non-toxic" amino acids can disrupt local environmental

nitrogen balances (eutrophication) or react with other waste stream components (e.g., nitrates)

to form hazardous byproducts (e.g., nitrosamines).[2] Therefore, controlled incineration is the

only acceptable disposal route.

Disposal Decision Logic & Protocol
The following flowchart illustrates the decision-making process for disposing of (R)-2-Amino-2-

methylpentanoic acid.
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Waste Material Generated

Determine State of Matter

Solid Waste
(Powder/Crystals)

Liquid Waste
(Solution) Empty Container
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HDPE Jar Identify Solvent Triple Rinse with Solvent/Water

Label: 'Hazardous Waste - Solid Organic'
Constituent: (R)-2-Amino-2-methylpentanoic acid Aqueous Solution Organic Solvent

(e.g., MeOH, DCM)

Adjust pH 6-9
Collect in HDPE Carboy

Segregate by Solvent Type
(Halogenated vs Non-Halogenated)

Collect Rinsate as
Liquid Waste

Deface Label &
Recycle/Trash Container

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of (R)-2-Amino-2-methylpentanoic acid

waste.[1][2]

Detailed Protocols
A. Solid Waste (Pure Substance)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.[1][2] Avoid metal containers if the substance is potentially acidic or wet.

Labeling: Affix a hazardous waste tag immediately.

Chemical Name: Write out the full name. Do not use abbreviations like "Me-Norvaline."
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Hazard Checkbox: Mark "Irritant."[2]

Storage: Keep the container closed when not in use. Store in a secondary containment tray

to capture potential spills.

B. Liquid Waste (Solutions)
Critical Rule: Never pour amino acid solutions down the sink.

Aqueous Solutions:

Check pH. If highly acidic or basic (due to buffers), neutralize to pH 6–9 to prevent

reaction with other wastes in the collection drum.

Dispose of in a container labeled "Aqueous Waste - Organic Contaminants."[2]

Organic Solutions:

If dissolved in methanol, acetonitrile, or dichloromethane, the solvent dictates the waste

stream.[2]

Non-Halogenated: (e.g., Methanol/Ethanol) -> Red Can/Drum.[2]

Halogenated: (e.g., DCM/Chloroform) -> Yellow Can/Drum.[2]

C. Contaminated Packaging[1]
Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the

residue (water or methanol).

Rinsate Disposal: Pour the rinse liquid into the appropriate liquid waste container (see

Section B).

Defacing: Cross out the original label or remove it entirely.

Final Disposal: The rinsed, defaced container can now be recycled or thrown in regular trash,

depending on local facility rules.

Spill Response & Safety
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Goal: Containment without generating airborne dust.[3][4][8][9]

Personal Protective Equipment (PPE)[2][8][11]
Respiratory: N95 or P100 particulate respirator (crucial for powders to prevent inhalation

irritation).[2]

Eyes: Chemical splash goggles (safety glasses are insufficient for fine powders).[2]

Skin: Nitrile gloves (standard 4-mil thickness is sufficient) and a lab coat.[2]

Spill Cleanup Procedure
Isolate: Mark the area. If the spill is large (>100g), evacuate and contact EHS.

Suppress Dust: Do not dry sweep.[2] Cover the spill with wet paper towels or use a dust

suppressant (like moist sand).

Collect: Gently scoop the wet material into a waste container.

Decontaminate: Wipe the surface with water and a mild detergent. Amino acids are water-

soluble and clean up easily.[2]

Dispose: Place all cleanup materials (towels, gloves) into the solid hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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